Cas no 2742656-59-1 ([4-(Difluoromethyl)oxan-4-yl]methanethiol)

• Product Name: [4-(Difluoromethyl)oxan-4-yl]methanethiol
• CAS No: 2742656-59-1
• MF: C₇H₁₂F₂OS
• MW: 182.231388092041
• CID: 6338526
• PubChem ID: 165694159
• Update Time: 2025-06-12

[4-(Difluoromethyl)oxan-4-yl]methanethiol Chemical and Physical Properties

Names and Identifiers

• [4-(difluoromethyl)oxan-4-yl]methanethiol
• 2742656-59-1
• EN300-37156022
• [4-(Difluoromethyl)oxan-4-yl]methanethiol

• Inchi： 1S/C7H12F2OS/c8-6(9)7(5-11)1-3-10-4-2-7/h6,11H,1-5H2
• InChI Key： NOQGTQDPGKLGNW-UHFFFAOYSA-N
• SMILES： SCC1(C(F)F)CCOCC1

Computed Properties

• Exact Mass: 182.05769250g/mol
• Monoisotopic Mass: 182.05769250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 10.2Ų

Additional information on [4-(Difluoromethyl)oxan-4-yl]methanethiol

Professional Introduction to [4-(Difluoromethyl)oxan-4-yl]methanethiol (CAS No. 2742656-59-1)

[4-(Difluoromethyl)oxan-4-yl]methanethiol is a heterocyclic compound featuring a tetrahydrofuran core substituted with a difluoromethyl group and a methylthiol moiety. This unique structural configuration imparts distinct chemical and biological properties, making it a subject of significant interest in the field of medicinal chemistry and drug discovery. The compound's molecular formula, C₆H₈F₂OS, reflects its composition, which includes oxygen, sulfur, and fluorine atoms, contributing to its reactivity and potential applications.

The CAS number 2742656-59-1 uniquely identifies this chemical entity in scientific literature and databases. Its synthesis involves multi-step organic reactions, typically starting from commercially available precursors such as tetrahydrofuran derivatives. The introduction of the difluoromethyl group is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability in pharmaceuticals. This feature has been extensively studied in the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled the prediction of the binding affinity of [4-(Difluoromethyl)oxan-4-yl]methanethiol to various biological targets. Molecular docking simulations suggest potential interactions with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for further investigation in anti-inflammatory drug design. The tetrahydrofuran ring serves as a scaffold that can be modified to optimize pharmacokinetic properties, such as solubility and blood-brain barrier penetration.

In the realm of medicinal chemistry, the methylthiol (thioether) group in this compound plays a crucial role in modulating its biological activity. Thioethers are known to influence enzyme function and have been incorporated into numerous bioactive molecules. The presence of both fluorine and sulfur atoms creates a versatile platform for structure-activity relationship (SAR) studies. Researchers are exploring derivatives of [4-(Difluoromethyl)oxan-4-yl]methanethiol to enhance its efficacy while minimizing potential side effects.

The synthetic pathways for producing this compound have been refined to achieve high yields and purity. Techniques such as nucleophilic substitution reactions and transition-metal-catalyzed cross-coupling reactions are commonly employed. These methods ensure that the final product meets the stringent requirements for use in research and development settings. The availability of high-quality starting materials further facilitates the exploration of novel derivatives.

Current research highlights the potential of [4-(Difluoromethyl)oxan-4-yl]methanethiol as an intermediate in the synthesis of more complex molecules with therapeutic applications. For instance, its incorporation into peptidomimetics has shown promise in targeting specific disease pathways. The fluorine atoms enhance the lipophilicity of the resulting compounds, improving their membrane permeability—a critical factor for drug delivery systems.

The biological activity of this compound has been preliminarily assessed through in vitro assays. Initial results indicate interactions with proteins involved in signal transduction and metabolic processes. These findings align with the growing interest in fluorinated heterocycles as pharmacophores. Further studies are underway to elucidate the precise mechanisms by which [4-(Difluoromethyl)oxan-4-yl]methanethiol exerts its effects.

In conclusion, [4-(Difluoromethyl)oxan-4-yl]methanethiol (CAS No. 2742656-59-1) represents a compelling example of how structural modifications can yield novel compounds with significant pharmaceutical potential. Its unique combination of a tetrahydrofuran core, difluoromethyl group, and methylthiol moiety makes it a valuable tool for medicinal chemists seeking to develop innovative treatments. As research progresses, this compound is likely to play an increasingly important role in drug discovery efforts across various therapeutic areas.